Cas no 40275-96-5 (2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene)

2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene structure
40275-96-5 structure
Product Name:2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene
CAS No:40275-96-5
MF:C8H3ClF3NO2
MW:237.563131570816
MDL:MFCD18393887
CID:2631325
PubChem ID:15765405
Update Time:2025-09-26

2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 40275-96-5
    • 2-chloro-4-isocyanato-1-(trifluoromethoxy)benzene
    • 2-chloro-4-isocyanato-1-trifluoromethoxy-benzene
    • 3-chloro-4-trifluoromethoxy-phenyl isocyanate
    • EN300-761302
    • SCHEMBL1555311
    • 3-Chloro-4-(trifluoromethoxy)phenylisocyanate
    • QBA27596
    • MFCD18393887
    • 3-chloro-4-trifluoromethoxyphenyl isocyanate
    • 2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene
    • MDL： MFCD18393887
    • Inchi： 1S/C8H3ClF3NO2/c9-6-3-5(13-4-14)1-2-7(6)15-8(10,11)12/h1-3H
    • InChI Key： QWXAYHAPQNMAKI-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1OC(F)(F)F)N=C=O

Computed Properties

  • Exact Mass: 236.9804405Da
  • Monoisotopic Mass: 236.9804405Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 38.7Ų

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2-Chloro-4-isocyanato-1-(trifluoromethoxy)benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40275-96-5)
Order Number:A1158930
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:50
Price ($):487.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40275-96-5)
A1158930
Purity:99%
Quantity:1g
Price ($):487.0
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